4-Pyridin-3-yl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline

• IUPAC Name: 4-pyridin-3-yl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
• InChI: InChI=1S/C17H16N2/c1-2-9-16-14(6-1)13-7-3-8-15(13)17(19-16)12-5-4-10-18-11-12/h1-7,9-11,13,15,17,19H,8H2
• InChI Key: XHRJZONPWDDNHS-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2C1C(NC3=CC=CC=C23)C4=CN=CC=C4
• Molecular Formula: C17H16N2
• Molecular Weight: 248.32 g/mol

Description

WAY-299375 is an active molecule primarily used in research related to amyloid diseases and synucleinopathies . It has a molecular weight of 248.32 and a chemical formula of C₁₇H₁₆N₂

Scientific Research Applications

WAY-299375 is extensively used in scientific research, particularly in the fields of chemistry, biology, and medicine. It is a valuable tool for studying amyloid diseases and synucleinopathies, which are associated with neurodegenerative disorders such as Alzheimer’s and Parkinson’s diseases . Researchers utilize this compound to investigate the underlying mechanisms of these diseases and to develop potential therapeutic strategies.

Future Directions

For more detailed information, refer to relevant scientific papers and databases.

Chemical Reactions Analysis

WAY-299375 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include solvents like dimethyl sulfoxide (DMSO) and specific catalysts . The major products formed from these reactions depend on the specific conditions and reagents used.

Mechanism of Action

The mechanism of action of WAY-299375 involves its interaction with specific molecular targets and pathways. It is known to affect amyloid and synuclein proteins, which play crucial roles in the pathogenesis of neurodegenerative diseases . By modulating these proteins, WAY-299375 helps in understanding the disease mechanisms and exploring potential therapeutic interventions.